Cas no 27864-26-2 (Benzeneacetic acid,4-[(1-methylethyl)amino]-)

• Product name: Benzeneacetic acid,4-[(1-methylethyl)amino]-
• CAS No: 27864-26-2
• MF: C₁₁H₁₅NO₂
• MW: 193.2423
• CID: 264495
• PubChem ID: 34048

Benzeneacetic acid,4-[(1-methylethyl)amino]- Chemical and Physical Properties

Names and Identifiers

• Benzeneacetic acid,4-[(1-methylethyl)amino]-
• 2-[4-(propan-2-ylamino)phenyl]acetic acid
• SCHEMBL9911354
• Acide isopropylamino-4 phenylacetique [French]
• 4-((1-Methylethyl)amino)benzeneacetic acid
• DTXSID50182168
• Acide isopropylamino-4 phenylacetique
• AKOS017517986
• 27864-26-2
• (4-Isopropylaminophenyl)acetic acid
• Benzeneacetic acid, 4-((1-methylethyl)amino)-
• ACETIC ACID, 2-(p-(ISOPROPYLAMINO)PHENYL)-
• BRN 2364441

• Inchi： InChI=1S/C11H15NO2/c1-8(2)12-10-5-3-9(4-6-10)7-11(13)14/h3-6,8,12H,7H2,1-2H3,(H,13,14)
• InChI Key： AZRUDRPGFDSRHI-UHFFFAOYSA-N
• SMILES： CC(NC1=CC=C(CC(=O)O)C=C1)C

Computed Properties

• Exact Mass: 193.11035
• Monoisotopic Mass: 193.110279
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 184
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 49.3
• XLogP3: 2.4

Experimental Properties

• Density: 1.138
• Boiling Point: 352.9°Cat760mmHg
• Flash Point: 167.2°C
• Refractive Index: 1.576
• PSA: 49.33